Cas no 920177-32-8 (1-(3,5-dimethylbenzoyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine)

• Product Name: 1-(3,5-dimethylbenzoyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine
• CAS No: 920177-32-8
• MF: C₂₃H₂₃N₇O
• MW: 413.475023508072
• CID: 5495918
• Update Time: 2025-10-28

1-(3,5-dimethylbenzoyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• (3,5-dimethylphenyl)-[4-(3-phenyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]methanone
• 1-(3,5-dimethylbenzoyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine

• Inchi： 1S/C23H23N7O/c1-16-12-17(2)14-18(13-16)23(31)29-10-8-28(9-11-29)21-20-22(25-15-24-21)30(27-26-20)19-6-4-3-5-7-19/h3-7,12-15H,8-11H2,1-2H3
• InChI Key： PBZCWCALRBMFPB-UHFFFAOYSA-N
• SMILES： C(C1=CC(C)=CC(C)=C1)(N1CCN(C2=NC=NC3N(C4=CC=CC=C4)N=NC=32)CC1)=O

Additional information on 1-(3,5-dimethylbenzoyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine

Research Brief on 1-(3,5-dimethylbenzoyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine (CAS: 920177-32-8)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small-molecule modulators targeting key signaling pathways. Among these, the compound 1-(3,5-dimethylbenzoyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine (CAS: 920177-32-8) has emerged as a promising candidate due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.

The compound, identified by its CAS number 920177-32-8, belongs to a class of triazolopyrimidine derivatives known for their ability to interact with protein kinases and other enzymatic targets. Recent studies have demonstrated its high affinity for specific kinase domains, particularly those involved in inflammatory and oncogenic pathways. Structural analysis reveals that the 3,5-dimethylbenzoyl and phenyl-triazolopyrimidine moieties contribute to its binding specificity and potency, making it a valuable tool for both basic research and drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers employed X-ray crystallography and molecular docking to elucidate the binding mode of this compound with its target kinase. The results indicated that the piperazine linker plays a critical role in stabilizing the interaction, while the triazolopyrimidine core engages in key hydrogen bonding with the kinase's active site. These insights have paved the way for the rational design of next-generation inhibitors with improved selectivity and pharmacokinetic properties.

Preclinical evaluations of 1-(3,5-dimethylbenzoyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine have shown promising results in models of autoimmune diseases and certain cancers. For instance, in a murine model of rheumatoid arthritis, the compound significantly reduced joint inflammation and bone erosion by inhibiting pro-inflammatory cytokine production. Similarly, in vitro assays using cancer cell lines revealed its ability to induce apoptosis and suppress proliferation, particularly in tumors with dysregulated kinase activity.

Despite these encouraging findings, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Recent efforts have focused on structural modifications, such as introducing solubilizing groups or altering the piperazine moiety, to enhance its drug-like properties. Additionally, collaborative studies between academic and industrial researchers are underway to explore its potential in combination therapies and personalized medicine approaches.

In conclusion, 1-(3,5-dimethylbenzoyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine (CAS: 920177-32-8) represents a versatile scaffold with broad applicability in chemical biology and drug discovery. Continued research into its mechanism and therapeutic potential is expected to yield significant contributions to the treatment of complex diseases. Future directions include advancing lead optimization studies and initiating clinical trials to validate its efficacy and safety in humans.